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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B15563967

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the available scientific data on
NSC-65847. Contrary to potential misconceptions, current research overwhelmingly identifies
NSC-65847 as a dual inhibitor of viral and Streptococcus pneumoniae neuraminidase.[1] As of
the latest available data, there is no scientific literature to support the modulation of other
signaling pathways, such as the SHP2/PTPN11 axis, by this compound. This document will,
therefore, focus on its established mechanism of action as a neuraminidase inhibitor.

Core Mechanism of Action: Inhibition of
Neuraminidase

Neuraminidase is a critical enzyme for the replication of many viruses, most notably the
influenza virus. It is also a key virulence factor for certain bacteria like Streptococcus
pneumoniae. The primary function of neuraminidase is to cleave sialic acid residues from
glycoproteins on the surface of infected cells and newly formed viral particles. This action is
essential for the release of progeny virions from the host cell, allowing the infection to spread.

[2][3]

NSC-65847 acts as a competitive inhibitor of this enzyme. By blocking the active site of
neuraminidase, NSC-65847 prevents the cleavage of sialic acid, effectively trapping the newly
synthesized viral particles on the surface of the host cell. This prevents their release and
subsequent infection of other cells, thereby halting the progression of the infection.
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Signaling Pathway of Influenza Virus Release and
Inhibition by NSC-65847

The following diagram illustrates the role of neuraminidase in the influenza virus life cycle and
the inhibitory effect of NSC-65847.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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